2-phenoxy-N-((5-phenylisoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-phenoxy-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H16N2O3/c21-18(13-22-16-9-5-2-6-10-16)19-12-15-11-17(23-20-15)14-7-3-1-4-8-14/h1-11H,12-13H2,(H,19,21)
• InChI Key: WHUIEJBCYKBHHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• CAS No.: 946262-26-6

Description

2-phenoxy-N-((5-phenylisoxazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.337. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Novel Compounds

Collapsin Response Mediator Protein 1 (CRMP 1) Inhibitors

A series of 2-(4-Phenylamino)-N-(5-((4-nitrophenoxy)methyl) -1,3,4-oxadiazol-2-yl)acetamide derivatives were synthesized and investigated for their potential as CRMP 1 inhibitors for small lung cancer treatment. These compounds showed considerable inhibition of cell growth, indicating their potential for further development as cancer therapeutics (Panchal, Rajput, & Patel, 2020).

NMR Study of Novel Derivatives

A new compound featuring a similar core structure was synthesized and characterized using NMR techniques. This research demonstrates the compound's potential for further pharmacological application, showcasing the versatility of this chemical framework in drug design (Ying-jun, 2012).

Antifungal Applications

Substituted derivatives with a related structure were identified as useful antifungal agents. These findings highlight the potential of such compounds in the development of new antifungal treatments, addressing the need for novel agents in combating fungal infections (Mullen et al., 1988).

Anticancer Activities

Several studies have focused on synthesizing and evaluating the anticancer activities of derivatives with similar structural motifs. These efforts aim at discovering new therapeutic agents that can inhibit cancer cell growth and proliferation, contributing to the ongoing search for effective cancer treatments (Karaburun et al., 2018).

Hypoglycemic Activity

The synthesis and in vivo evaluation of novel derivatives for hypoglycemic activity highlight the potential of this chemical structure in the development of new treatments for diabetes. These studies are crucial for identifying new therapeutic options for managing blood sugar levels in diabetic patients (Nikalje, Deshp, & Une, 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to target key functional proteins in bacterial cell division .

Mode of Action

It can be inferred that similar compounds interact with their targets, leading to changes that inhibit bacterial cell division .

Biochemical Pathways

Related compounds have been shown to affect pathways related to bacterial cell division . The downstream effects of this interaction could potentially include the inhibition of bacterial growth.